Cas no 2308529-94-2 (Nα - (4,4-Dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl- Nε -Fmoc-D-lysine)

• Product Name: Nα - (4,4-Dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl- Nε -Fmoc-D-lysine
• CAS No: 2308529-94-2
• MF: C₃₄H₄₂N₂O₆
• MW: 574.70708990097
• CID: 6789275
• PubChem ID: 145866952
• Update Time: 2025-05-19

Nα - (4,4-Dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl- Nε -Fmoc-D-lysine Chemical and Physical Properties

Names and Identifiers

• N6-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N2-(1-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-methylbutyl)-D-lysine
• (2R)-6-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[[1-(2-hydroxy-4,4-dimethyl-6-oxocyclohexen-1-yl)-3-methylbutylidene]amino]hexanoic acid
• ivDde-D-Lys(Fmoc)
• 2308529-94-2
• MFCD32221791
• Nα - (4,4-Dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl- Nε -Fmoc-D-lysine

• Inchi： 1S/C34H42N2O6/c1-21(2)17-28(31-29(37)18-34(3,4)19-30(31)38)36-27(32(39)40)15-9-10-16-35-33(41)42-20-26-24-13-7-5-11-22(24)23-12-6-8-14-25(23)26/h5-8,11-14,21,26-27,37H,9-10,15-20H2,1-4H3,(H,35,41)(H,39,40)/b36-28+/t27-/m1/s1
• InChI Key： QCUYNKHCHODACY-CNHJDLPQSA-N
• SMILES： OC1=C(/C(/CC(C)C)=N/[C@@H](C(=O)O)CCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 574.30428706g/mol
• Monoisotopic Mass: 574.30428706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 42
• Rotatable Bond Count: 13
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 125Ų

Additional information on Nα - (4,4-Dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl- Nε -Fmoc-D-lysine

Nα - (4,4-Dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl- Nε -Fmoc-D-lysine: An Overview

Nα - (4,4-Dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl- Nε -Fmoc-D-lysine (CAS No. 2308529-94-2) is a sophisticated compound that plays a significant role in the field of medicinal chemistry and peptide synthesis. This compound is particularly noted for its unique structural features and its potential applications in the development of novel therapeutic agents.

The core structure of Nα - (4,4-Dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl- Nε -Fmoc-D-lysine includes a cyclohexane ring with two ketone groups at positions 2 and 6, which confer stability and rigidity to the molecule. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group on the ε-amino group of lysine is a crucial feature that allows for controlled deprotection during peptide synthesis, ensuring the sequential addition of amino acids with high fidelity.

Recent advancements in the field have highlighted the importance of this compound in various research areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Nα - (4,4-Dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl- Nε -Fmoc-D-lysine can be used as a building block in the synthesis of cyclic peptides with enhanced bioavailability and reduced degradation by proteases. This property makes it an attractive candidate for developing drugs targeting protein-protein interactions, which are implicated in numerous diseases such as cancer and neurodegenerative disorders.

In another study, researchers at the University of California explored the use of this compound in the development of prodrugs. By incorporating Nα - (4,4-Dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl- Nε -Fmoc-D-lysine into prodrug designs, they were able to achieve improved solubility and stability, leading to better pharmacokinetic profiles. This approach has shown promise in enhancing the therapeutic efficacy of drugs while minimizing side effects.

The versatility of Nα - (4,4-Dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl- Nε -Fmoc-D-lysine extends beyond its use in drug development. It has also been utilized in the synthesis of fluorescent probes for imaging applications. A research team at Harvard University reported that by conjugating this compound with fluorescent dyes, they were able to create highly sensitive probes for monitoring cellular processes in real-time. These probes have been instrumental in advancing our understanding of cellular dynamics and disease mechanisms.

Furthermore, the compound's ability to form stable amide bonds makes it an excellent choice for creating peptidomimetics—synthetic molecules that mimic the structure and function of natural peptides. Peptidomimetics derived from Nα - (4,4-Dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl- Nε -Fmoc-D-lysine have shown promise in overcoming limitations associated with traditional peptides, such as poor oral bioavailability and rapid degradation by enzymes.

In conclusion, Nα - (4,4-Dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl- Nε -Fmoc-D-lysine (CAS No. 2308529-94-2) is a versatile and valuable compound with a wide range of applications in medicinal chemistry and biotechnology. Its unique structural properties and functional groups make it an indispensable tool for researchers working on peptide synthesis, drug development, and imaging technologies. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.